11,11-dimethyl-8-[4-(propan-2-yl)phenyl]-8,10,11,12-tetrahydrobenzo[a][4,7]phenanthrolin-9(7H)-one

• Molecular Formula: C27H28N2O
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 11,11-dimethyl-8-(4-propan-2-ylphenyl)-7,8,10,12-tetrahydrobenzo[a][4,7]phenanthrolin-9-one
• InChI: InChI=1S/C27H28N2O/c1-16(2)17-7-9-18(10-8-17)26-25-20(14-27(3,4)15-23(25)30)24-19-6-5-13-28-21(19)11-12-22(24)29-26/h5-13,16,26,29H,14-15H2,1-4H3
• InChI Key: ZEJIQAJFGGTIPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)C4=C(N2)C=CC5=C4C=CC=N5

Description

11,11-DIMETHYL-8-[4-(PROPAN-2-YL)PHENYL]-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE is a complex organic compound with a unique structure that includes a cyclohexane ring fused to a phenanthroline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11,11-DIMETHYL-8-[4-(PROPAN-2-YL)PHENYL]-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE typically involves multi-step organic reactionsThe reaction conditions often require the use of strong acids or bases, high temperatures, and inert atmospheres to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

11,11-DIMETHYL-8-[4-(PROPAN-2-YL)PHENYL]-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce functional groups such as ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert ketones to alcohols.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the phenyl ring using reagents like halogens or nitro groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Hydrogen gas, palladium catalyst.

Substituting agents: Halogens, nitro groups.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

11,11-DIMETHYL-8-[4-(PROPAN-2-YL)PHENYL]-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 11,11-DIMETHYL-8-[4-(PROPAN-2-YL)PHENYL]-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

Phenanthroline derivatives: Compounds with similar phenanthroline moieties but different substituents.

Cyclohexane derivatives: Compounds with similar cyclohexane rings but different functional groups.

Uniqueness

11,11-DIMETHYL-8-[4-(PROPAN-2-YL)PHENYL]-7H,8H,9H,10H,11H,12H-CYCLOHEXA[A]4,7-PHENANTHROLIN-9-ONE is unique due to its specific combination of a cyclohexane ring and a phenanthroline moiety, which imparts distinct chemical and biological properties .